Cas no 80843-65-8 (Benzene,1-(4-methoxyphenoxy)-3-[(2-methyl-2-phenylpropoxy)methyl]-)

• Product Name: Benzene,1-(4-methoxyphenoxy)-3-[(2-methyl-2-phenylpropoxy)methyl]-
• CAS No: 80843-65-8
• MF: C₂₄H₂₆O₃
• MW: 362.461447238922
• CID: 728495
• PubChem ID: 3067120
• Update Time: 2025-04-19

Benzene,1-(4-methoxyphenoxy)-3-[(2-methyl-2-phenylpropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(4-methoxyphenoxy)-3-[(2-methyl-2-phenylpropoxy)methyl]-
• 1-methoxy-4-[3-[(2-methyl-2-phenylpropoxy)methyl]phenoxy]benzene
• Benzene, 1-(4-methoxyphenoxy)-3-((2-phenyl-2-methylpropoxy)methyl)-
• 3-(4-Methoxyphenoxy)benzyl 2-phenyl-2-methylpropyl ether
• Benzene,1-(4-methoxyphenoxy)-3-((2-phenyl-2-methylpropoxy)methyl)-
• 1-(4-Methoxyphenoxy)-3-((2-phenyl-2-methylpropoxy)methyl)benzene
• SCHEMBL10855943
• DTXSID90230672
• 80843-65-8

• Inchi： 1S/C24H26O3/c1-24(2,20-9-5-4-6-10-20)18-26-17-19-8-7-11-23(16-19)27-22-14-12-21(25-3)13-15-22/h4-16H,17-18H2,1-3H3
• InChI Key： YEMDMPPNPIJJOF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C=1)OC1C=CC(=CC=1)OC)CC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 362.18819469g/mol
• Monoisotopic Mass: 362.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų